Cas no 111595-71-2 (2,1,3-Benzoxadiazole-4-carbonylchloride)

• Product Name: 2,1,3-Benzoxadiazole-4-carbonylchloride
• CAS No: 111595-71-2
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• CID: 129321
• PubChem ID: 24206436
• Update Time: 2025-04-18

2,1,3-Benzoxadiazole-4-carbonylchloride Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-carbonylchloride
• 2,1,3-Benzoxadiazole-4-carbonyl chloride (9CI)
• 4-Benzofurazancarbonylchloride
• AG-B-57173
• benzofurazan-4-carbonyl chloride
• CTK0H2851
• SBB005470
• DTXSID20639851
• benzo[c][1,2,5]oxadiazole-4-carbonyl chloride
• MFCD03407520
• SCHEMBL10720047
• 2,1,3-BENZOXADIAZOLE-4-CARBONYL CHLORIDE
• benzo[c][1,2,5]oxadiazole-4-carbonylchloride
• AKOS006278873
• Benzofurazane-4-carbonyl chloride
• 111595-71-2

• Inchi： 1S/C7H3ClN2O2/c8-7(11)4-2-1-3-5-6(4)10-12-9-5/h1-3H
• InChI Key： HOZVDGQUZYHDKH-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC2C1=NON=2)=O

Computed Properties

• Exact Mass: 181.98839
• Monoisotopic Mass: 181.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.99
• LogP: 1.60180